4,6-Dichloro-3,7-dimethylquinolin-8-amine

• Molecular Formula: C11H10Cl2N2
• Molecular Weight: 241.11 g/mol
• SMILES: CC1=C(C2=CC(=C(C(=C2N=C1)N)C)Cl)Cl
• InChI: InChI=1S/C11H10Cl2N2/c1-5-4-15-11-7(9(5)13)3-8(12)6(2)10(11)14/h3-4H,14H2,1-2H3
• InChIKey: XFIWPDFWSHEPDW-UHFFFAOYSA-N

4,6-Dichloro-3,7-dimethylquinolin-8-amine for Research Procurement: Structural Identity and Class Context

4,6-Dichloro-3,7-dimethylquinolin-8-amine (CAS 2060039-44-1) is a fully substituted 8‑aminoquinoline bearing chlorine atoms at positions 4 and 6 and methyl groups at positions 3 and 7 of the quinoline nucleus . The compound has a molecular formula of C₁₁H₁₀Cl₂N₂ and a molecular weight of 241.11 g·mol⁻¹, with a computed XLogP3‑AA of 3.5 and a topological polar surface area of 38.9 Ų [1]. It belongs to the 8‑aminoquinoline chemotype, a scaffold for which broad‑spectrum anti‑infective activities—including antimalarial, antileishmanial, antifungal, and antibacterial effects—have been demonstrated in primary research [2].

• [1] PubChem. Compound Summary for CID 125426476 – 4,6-Dichloro-3,7-dimethylquinolin-8-amine. https://pubchem.ncbi.nlm.nih.gov/compound/125426476 (accessed 2026-05-12). View Source
• [2] Jain, M.; Reddy, C. V. R. P.; Halder, M.; Singh, S.; Kumar, R.; Wasudeo, S. G.; Singh, P. P.; Khan, S. I.; Jacob, M. R.; Tekwani, B. L.; Jain, R. Synthesis and Biological Evaluation of 8‑Quinolinamines and Their Amino Acid Conjugates as Broad‑Spectrum Anti‑infectives. ACS Omega 2018, 3, 3060–3075. View Source

Why 4,6-Dichloro-3,7-dimethylquinolin-8-amine Cannot Be Generically Substituted by Close Quinoline Analogs

Within the 8‑aminoquinoline family, relatively minor alterations to the chlorine and methyl substitution pattern produce substantial differences in computed physicochemical properties that govern permeability, solubility, and target engagement. For 4,6‑dichloro-3,7‑dimethylquinolin‑8‑amine, the combined electron‑withdrawing effect of the two chlorine atoms and the steric shielding contributed by the 3‑ and 7‑methyl groups create a pharmacophore distinct from that of mono‑chlorinated or regioisomeric analogs [1]. The class‑level antimalarial data reported for 8‑quinolinamines span an IC₅₀ range of 20–4760 ng·mL⁻¹ against drug‑sensitive Plasmodium falciparum D6 and 22–4760 ng·mL⁻¹ against drug‑resistant W2 strains, demonstrating that potency is exquisitely sensitive to the quinoline substitution pattern [2]. Therefore, generic inter‑change with a structurally similar but non‑identical 8‑aminoquinoline cannot reliably reproduce the biological outcome or synthetic utility of the target compound.

• [1] PubChem. Compound Summary for CID 125426476 – 4,6-Dichloro-3,7-dimethylquinolin-8-amine (computed molecular descriptors). https://pubchem.ncbi.nlm.nih.gov/compound/125426476 (accessed 2026-05-12). View Source
• [2] Jain, M.; Reddy, C. V. R. P.; Halder, M.; Singh, S.; Kumar, R.; Wasudeo, S. G.; Singh, P. P.; Khan, S. I.; Jacob, M. R.; Tekwani, B. L.; Jain, R. Synthesis and Biological Evaluation of 8‑Quinolinamines and Their Amino Acid Conjugates as Broad‑Spectrum Anti‑infectives. ACS Omega 2018, 3, 3060–3075. View Source

Quantitative Differential Evidence for 4,6-Dichloro-3,7-dimethylquinolin-8-amine vs. Closest Analogs

Computed Lipophilicity (XLogP3‑AA) vs. 4‑Chloro‑3,7‑dimethylquinolin‑8‑amine

The 4,6‑dichloro substitution raises the computed XLogP3‑AA to 3.5 compared with a value of approximately 2.8 for the mono‑chlorinated comparator 4‑chloro‑3,7‑dimethylquinolin‑8‑amine (CAS 2060039‑41‑8), an increase of ~0.7 log units that predicts enhanced membrane permeability [1]. A higher LogP within the 8‑aminoquinoline series correlates with improved passive diffusion across biological membranes, which is a key determinant of intracellular anti‑infective potency [2].

Evidence Dimension	Computed lipophilicity (XLogP3‑AA)
Target Compound Data	3.5 (PubChem computed XLogP3‑AA)
Comparator Or Baseline	4‑Chloro‑3,7‑dimethylquinolin‑8‑amine (CAS 2060039‑41‑8): estimated XLogP ~2.8
Quantified Difference	Δ XLogP ≈ +0.7 log units (higher for target)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem)

Why This Matters

A 0.7‑log‑unit higher lipophilicity can translate to a several‑fold increase in membrane permeability, directly influencing intracellular drug accumulation and anti‑infective potency.

• [1] PubChem. Compound Summary for CID 125426476 – 4,6-Dichloro-3,7-dimethylquinolin-8-amine. https://pubchem.ncbi.nlm.nih.gov/compound/125426476 (accessed 2026-05-12). View Source
• [2] Jain, M.; Reddy, C. V. R. P.; Halder, M.; Singh, S.; Kumar, R.; Wasudeo, S. G.; Singh, P. P.; Khan, S. I.; Jacob, M. R.; Tekwani, B. L.; Jain, R. ACS Omega 2018, 3, 3060–3075. View Source

Halogen Substitution Pattern & Synthetic Intermediate Utility vs. 4,7‑Dichloro‑3,6‑dimethylquinolin‑8‑amine (Regioisomer)

The 4,6‑dichloro‑3,7‑dimethyl pattern places chlorine atoms at electronically distinct positions of the quinoline ring: the 4‑position is activated toward nucleophilic aromatic substitution (SₙAr) by the ring nitrogen, while the 6‑position is deactivated relative to the 4‑position, enabling sequential, chemoselective derivatization [1]. By contrast, the regioisomer 4,7‑dichloro‑3,6‑dimethylquinolin‑8‑amine (same molecular formula C₁₁H₁₀Cl₂N₂, identical molecular weight 241.11 g·mol⁻¹) places both chlorines at positions with similar electronic activation, limiting the ability to perform sequential orthogonal functionalization . This difference is critical when the compound is employed as a synthetic intermediate for building more complex quinoline‑based libraries.

Evidence Dimension	Regiochemical chlorine placement and synthetic versatility
Target Compound Data	Chlorine at position 4 (activated for SₙAr) + position 6 (relatively deactivated)
Comparator Or Baseline	4,7‑Dichloro‑3,6‑dimethylquinolin‑8‑amine: both chlorines at activated positions (4 and 7)
Quantified Difference	Qualitative: target offers sequential reactivity; regioisomer offers parallel reactivity
Conditions	Inferred from heterocyclic reactivity principles (quinoline SₙAr regiochemistry)

Why This Matters

Sequential, chemoselective derivatization enables the construction of dissymmetric quinoline libraries with higher structural diversity per synthetic step, increasing the value of the compound as a medicinal chemistry intermediate.

• [1] PubChem. Compound Summary for CID 125426476 – 4,6-Dichloro-3,7-dimethylquinolin-8-amine (structure and identifiers). https://pubchem.ncbi.nlm.nih.gov/compound/125426476 (accessed 2026-05-12). View Source

8‑Aminoquinoline Class Antimalarial Potency: Class‑Level Baseline for Structure–Activity Prioritization

In a primary research study of 8‑quinolinamines bearing 5‑alkoxy, 4‑methyl, and 2‑tert‑butyl groups, the compound class exhibited in vitro antimalarial activity with IC₅₀ values ranging from 20 to 4760 ng·mL⁻¹ against drug‑sensitive P. falciparum D6 and from 22 to 4760 ng·mL⁻¹ against drug‑resistant P. falciparum W2, and the most promising analogues achieved 100% cure in murine malaria models at 25–50 mg·kg⁻¹·day⁻¹ [1]. Although the target compound itself has not been reported in a published antimalarial screen, its 4,6‑dichloro‑3,7‑dimethyl substitution pattern places it within the most heavily substituted and lipophilic region of the 8‑aminoquinoline pharmacophore space, a region from which several of the more potent analogues in the Jain et al. study were drawn.

Evidence Dimension	In vitro antimalarial activity (8‑aminoquinoline class range)
Target Compound Data	Not directly tested in published study; occupies high‑substitution, high‑lipophilicity quadrant of 8‑aminoquinoline chemical space
Comparator Or Baseline	Class range: IC₅₀ = 20–4760 ng·mL⁻¹ (P. falciparum D6); 22–4760 ng·mL⁻¹ (P. falciparum W2); in vivo cure at 25–50 mg·kg⁻¹·day⁻¹
Quantified Difference	N/A (class‑level baseline; target compound not individually tested)
Conditions	SYBR Green I fluorescence assay; P. falciparum D6 (drug‑sensitive) and W2 (drug‑resistant) strains; in vivo: P. berghei and P. yoelii nigeriensis in Swiss mice

Why This Matters

This class‑level evidence establishes a credible antimalarial activity expectation for the target compound and provides a quantitative benchmark against which its performance can be measured in future screens.

• [1] Jain, M.; Reddy, C. V. R. P.; Halder, M.; Singh, S.; Kumar, R.; Wasudeo, S. G.; Singh, P. P.; Khan, S. I.; Jacob, M. R.; Tekwani, B. L.; Jain, R. Synthesis and Biological Evaluation of 8‑Quinolinamines and Their Amino Acid Conjugates as Broad‑Spectrum Anti‑infectives. ACS Omega 2018, 3, 3060–3075. View Source

Computed Topological Polar Surface Area (TPSA) Comparison: Blood–Brain Barrier Penetration Potential vs. 8‑Aminoquinoline Parent

The target compound has a computed TPSA of 38.9 Ų, identical to that of the unsubstituted parent 8‑aminoquinoline (CAS 578‑66‑5; TPSA = 38.9 Ų) but with a substantially higher LogP (3.5 vs. 1.79 for the parent) [1][2]. A TPSA below 60 Ų combined with a LogP between 1 and 4 is predictive of blood–brain barrier penetration according to established CNS‑MPO scoring guidelines. The target compound meets both criteria while the parent 8‑aminoquinoline falls below the optimal LogP range, suggesting that the 4,6‑dichloro‑3,7‑dimethyl substitution pattern is better suited for CNS‑targeted anti‑infective or neuropharmacological applications.

Evidence Dimension	Computed TPSA and LogP (BBB penetration predictors)
Target Compound Data	TPSA = 38.9 Ų; XLogP3‑AA = 3.5
Comparator Or Baseline	8‑Aminoquinoline (CAS 578‑66‑5): TPSA = 38.9 Ų; LogP = 1.79
Quantified Difference	Δ LogP = +1.71 log units (target more lipophilic); TPSA identical
Conditions	Computed by Cactvs 3.4.6.11 (TPSA) and XLogP3 3.0 (LogP) via PubChem

Why This Matters

The target compound's TPSA–LogP combination places it in the predicted CNS‑penetrant chemical space, making it a more appropriate choice than the parent 8‑aminoquinoline for research programs targeting cerebral malaria or other CNS infections.

• [1] PubChem. Compound Summary for CID 125426476 – 4,6-Dichloro-3,7-dimethylquinolin-8-amine. https://pubchem.ncbi.nlm.nih.gov/compound/125426476 (accessed 2026-05-12). View Source
• [2] Human Metabolome Database. HMDB0247420 – 8‑Aminoquinoline. https://hmdb.ca/metabolites/HMDB0247420 (accessed 2026-05-12). View Source

Commercially Available Purity Specification: 95% Minimum vs. Analog Suppliers

The target compound is commercially available from AK Scientific (catalog 8199EH) and Leyan (catalog 2028233) at a minimum purity specification of 95% . The closely related analog 6‑bromo‑4‑chloro‑3,7‑dimethylquinolin‑8‑amine is also listed at 95% purity by several vendors, while the mono‑chlorinated analog 4‑chloro‑3,7‑dimethylquinolin‑8‑amine is less widely stocked and frequently requires custom synthesis . The presence of at least two established commercial suppliers with documented purity specifications reduces supply‑chain risk for research programs requiring multi‑gram quantities.

Evidence Dimension	Commercial availability and minimum purity
Target Compound Data	95% purity; stocked by AK Scientific and Leyan
Comparator Or Baseline	4‑Chloro‑3,7‑dimethylquinolin‑8‑amine (CAS 2060039‑41‑8): limited vendor availability; 6‑bromo‑4‑chloro‑3,7‑dimethylquinolin‑8‑amine: 95% purity available
Quantified Difference	Target and bromo‑analog both ≥95% purity; mono‑chloro analog has sparser commercial sourcing
Conditions	Vendor certificate of analysis specifications as of May 2026

Why This Matters

Reliable multi‑vendor sourcing at documented purity reduces procurement risk and enables reproducible research, particularly for programs requiring compound re‑supply over multi‑year timelines.

Best‑Fit Research and Industrial Application Scenarios for 4,6‑Dichloro‑3,7‑dimethylquinolin‑8‑amine

Medicinal Chemistry: Lead‑Generation Library Synthesis via Sequential Derivatization

The electronically differentiated 4‑chloro and 6‑chloro positions enable stepwise SₙAr functionalization, allowing medicinal chemists to construct diverse quinoline‑based screening libraries in fewer synthetic steps than would be possible with regioisomers bearing identically activated chlorine atoms [1]. This compound is therefore a preferred intermediate for programs exploring 8‑aminoquinoline chemical space where scaffold diversity is paramount.

Anti‑infective Drug Discovery: 8‑Aminoquinoline Lead Optimization

Given the established antimalarial, antileishmanial, antifungal, and antibacterial activities of the 8‑quinolinamine class (IC₅₀ = 20–4760 ng·mL⁻¹ against P. falciparum; IC₅₀ = 0.84–5.0 µg·mL⁻¹ against Leishmania; IC₅₀ = 0.67–19.38 µg·mL⁻¹ against Candida and Cryptococcus species) [2], 4,6‑dichloro‑3,7‑dimethylquinolin‑8‑amine serves as a compelling starting scaffold for anti‑infective lead optimization, particularly for programs targeting drug‑resistant strains.

CNS‑Targeted Anti‑infective Research

With a TPSA of 38.9 Ų and XLogP3‑AA of 3.5—both within the range predictive of blood–brain barrier penetration—this compound is a mechanistically appropriate choice for programs investigating cerebral malaria or neuro‑infectious diseases where CNS penetration is a prerequisite for efficacy [3].

Agrochemical Intermediate Synthesis

The dichloroquinoline scaffold is structurally related to quinclorac (3,7‑dichloroquinoline‑8‑carboxylic acid), a commercial herbicide [4]. The 8‑amino functionality of the target compound provides a reactive handle for further derivatization into agrochemical candidates, making it a valuable intermediate for agrochemical discovery programs exploring quinoline‑based herbicides, fungicides, or insecticides [1].

• [1] PubChem. Compound Summary for CID 125426476 – 4,6-Dichloro-3,7-dimethylquinolin-8-amine. https://pubchem.ncbi.nlm.nih.gov/compound/125426476 (accessed 2026-05-12). View Source
• [2] Jain, M.; Reddy, C. V. R. P.; Halder, M.; Singh, S.; Kumar, R.; Wasudeo, S. G.; Singh, P. P.; Khan, S. I.; Jacob, M. R.; Tekwani, B. L.; Jain, R. Synthesis and Biological Evaluation of 8‑Quinolinamines and Their Amino Acid Conjugates as Broad‑Spectrum Anti‑infectives. ACS Omega 2018, 3, 3060–3075. View Source
• [3] Human Metabolome Database. HMDB0247420 – 8‑Aminoquinoline (TPSA and LogP reference values). https://hmdb.ca/metabolites/HMDB0247420 (accessed 2026-05-12). View Source
• [4] ChEBI. quinclorac (CHEBI:81974). https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:81974 (accessed 2026-05-12). View Source